Cas no 1706443-16-4 ([2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol)

• Product Name: [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol
• CAS No: 1706443-16-4
• MF: C₁₄H₁₀BrNO₂
• MW: 304.138702869415
• CID: 5171479
• Update Time: 2025-06-07

[2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol
• 5-Benzoxazolemethanol, 2-(3-bromophenyl)-

• Inchi： 1S/C14H10BrNO2/c15-11-3-1-2-10(7-11)14-16-12-6-9(8-17)4-5-13(12)18-14/h1-7,17H,8H2
• InChI Key： JDCVSQZTUZZAAC-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CO)C=C2N=C1C1=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol

Professional Introduction to [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol (CAS No. 1706443-16-4)

[2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1706443-16-4, belongs to the benzoxazole class of heterocyclic aromatic compounds. The presence of a 3-bromo substituent on the phenyl ring and the hydroxymethyl group at the 5-position of the benzoxazole core imparts unique chemical and pharmacological properties, making it a promising candidate for various therapeutic applications.

The benzoxazole scaffold is well-documented for its biological activity, particularly in the realms of antimicrobial, anti-inflammatory, and anticancer therapies. The introduction of a bromine atom at the 3-position of the phenyl ring enhances the compound's interactions with biological targets, potentially improving its binding affinity and efficacy. This modification is a common strategy in medicinal chemistry to modulate physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol as a lead compound in the design of novel therapeutic agents. Research has demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on kinases and other enzymes relevant to cancer progression. The hydroxymethyl group at the 5-position of the benzoxazole ring provides a versatile handle for further derivatization, allowing researchers to explore analogs with enhanced pharmacological profiles.

The synthesis of [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a phenyl derivative, cyclization to form the benzoxazole core, and subsequent functionalization to introduce the hydroxymethyl group. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

In addition to its potential therapeutic applications, [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol has shown promise in material science research. Its unique molecular structure makes it a suitable candidate for developing advanced materials with tailored properties. For example, researchers are exploring its use in creating novel polymers and coatings that exhibit enhanced durability and chemical resistance. The presence of both aromatic and heterocyclic components in its structure allows for diverse interactions with other molecules, making it a versatile building block for complex materials.

The pharmacokinetic properties of [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol are another area of active investigation. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. Understanding these parameters is essential for determining optimal dosing regimens and predicting potential side effects. Advanced computational methods, including molecular docking and pharmacokinetic modeling, are being utilized to predict how this compound will behave within biological systems.

The future prospects for [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol are vast and multifaceted. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol will play an increasingly important role in developing innovative treatments.

The environmental impact of synthesizing and utilizing [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol is also a consideration in modern research practices. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into laboratory protocols to ensure that the production of this compound is environmentally responsible while maintaining high standards of quality and efficacy.

In conclusion, [2-(3-Bromo-phenyl)-benzooxazol-5-yl]-methanol (CAS No. 1706443-16-4) is a structurally complex and biologically active compound with significant potential in pharmaceuticals and materials science. Its unique chemical properties make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific understanding continues to advance, this compound is poised to make meaningful contributions to various fields of study.